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Compound of Interest

Compound Name: N1-Methoxymethyl picrinine

Cat. No.: B15587874

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available information on N1-
Methoxymethyl picrinine, an indole alkaloid isolated from the leaves of Alstonia scholaris.

While a complete dataset of its spectroscopic characterization is not publicly available in the
searched scientific literature, this document consolidates the known properties and provides
generalized experimental protocols relevant to its isolation and analysis.

Compound Profile: N1-Methoxymethyl Picrinine

N1-Methoxymethyl picrinine is a derivative of picrinine, a recognized akuammiline alkaloid.
Its presence has been identified in the hydro-alcoholic extracts of Alstonia scholaris leaves.

Table 1: Chemical and Physical Properties of N1-Methoxymethyl Picrinine
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Property Value

methyl (1R,9R,11S,14E,17S)-14-ethylidene-2-
(methoxymethyl)-18-oxa-2,12-
diazahexacyclo[9.6.1.19,15.01,9.03,8.012,17]no

nadeca-3,5,7-triene-19-carboxylate

Chemical Name

Molecular Formula C22H26N204

Molecular Weight 382.5 g/mol

CAS Number 1158845-78-3

Natural Source Alstonia scholaris (L.) R. Br.
Compound Type Indole Alkaloid (Picrinine-type)

Spectroscopic Data Summary

A thorough search of available scientific databases and literature did not yield specific,
quantitative spectroscopic data (NMR, IR, MS) for N1-Methoxymethyl picrinine. The primary
research article detailing its initial isolation and characterization by Wang et al. in 2009 could
not be retrieved through the conducted searches.

Commercial suppliers of this compound may hold this data and, in some instances, provide it
upon request. For researchers requiring definitive spectral data for authentication, direct
contact with a commercial source or re-isolation and characterization from Alstonia scholaris
would be necessary.

Generalized Experimental Protocols

The following protocols are based on established methodologies for the isolation and
characterization of indole alkaloids from Alstonia scholaris and are intended to serve as a
general guide.

Isolation of Indole Alkaloids from Alstonia scholaris

A generalized workflow for the extraction and isolation of alkaloids from plant material is
presented below.
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Figure 1: General workflow for the isolation and identification of N1-Methoxymethyl picrinine.
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Spectroscopic Analysis

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Sample Preparation: 5-10 mg of the purified compound is typically dissolved in 0.5-0.7 mL
of a deuterated solvent (e.g., CDCls, DMSO-de).

o Instrumentation: A high-field NMR spectrometer (e.g., 400 or 500 MHz) is used.

o Experiments: 1H NMR, 3C NMR, DEPT, COSY, HSQC, and HMBC experiments are
conducted to determine the complete chemical structure, including stereochemistry.

e Mass Spectrometry (MS):

o Instrumentation: High-resolution mass spectrometry (HR-ESI-MS) is commonly employed
to determine the accurate mass and molecular formula.

o Analysis: The molecular ion peak [M+H]* is identified, and fragmentation patterns are
analyzed to provide further structural information.

« Infrared (IR) Spectroscopy:

o Sample Preparation: The sample can be analyzed as a thin film on a KBr pellet or in a
suitable solvent.

o Analysis: The IR spectrum reveals the presence of key functional groups, such as
carbonyls (C=0), amines (N-H), and aromatic rings (C=C).

Signaling Pathways and Biological Activity

Currently, there is no specific information in the scientific literature regarding the biological
activity or associated signaling pathways of N1-Methoxymethyl picrinine. Research into the
pharmacological effects of this compound represents a potential area for future investigation.

Conclusion

N1-Methoxymethyl picrinine is a structurally interesting indole alkaloid from Alstonia
scholaris. While its basic chemical properties are known, a significant gap exists in the public
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domain regarding its detailed spectroscopic data and biological function. The generalized
protocols provided herein offer a framework for researchers aiming to re-isolate and fully
characterize this compound. Further investigation is warranted to elucidate its spectroscopic
properties and to explore its potential pharmacological activities.

 To cite this document: BenchChem. [Spectroscopic and Structural Elucidation of N1-
Methoxymethyl Picrinine: A Technical Overview]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15587874+#spectroscopic-data-nmr-ir-
ms-of-n1-methoxymethyl-picrinine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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